Cas no 1805911-39-0 (Ethyl 3-(2-chloropropanoyl)-5-methylphenylacetate)

• Product Name: Ethyl 3-(2-chloropropanoyl)-5-methylphenylacetate
• CAS No: 1805911-39-0
• MF: C₁₄H₁₇ClO₃
• MW: 268.735983610153
• CID: 5002844
• Update Time: 2025-05-21

Ethyl 3-(2-chloropropanoyl)-5-methylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(2-chloropropanoyl)-5-methylphenylacetate

• Inchi： 1S/C14H17ClO3/c1-4-18-13(16)8-11-5-9(2)6-12(7-11)14(17)10(3)15/h5-7,10H,4,8H2,1-3H3
• InChI Key： NKTFRJHZLIMRIY-UHFFFAOYSA-N
• SMILES： ClC(C)C(C1=CC(C)=CC(CC(=O)OCC)=C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 303
• XLogP3: 3.1
• Topological Polar Surface Area: 43.4

Additional information on Ethyl 3-(2-chloropropanoyl)-5-methylphenylacetate

Ethyl 3-(2-chloropropanoyl)-5-methylphenylacetate: A Comprehensive Overview

Ethyl 3-(2-chloropropanoyl)-5-methylphenylacetate, identified by the CAS number 1805911-39-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structural features, has garnered attention due to its potential applications in drug design and as a precursor in various synthetic pathways. The name itself is a testament to its complex structure, combining elements of both aromatic and aliphatic chemistry.

The core of this molecule is a phenyl ring, which serves as the foundation for the rest of the structure. The phenyl group is substituted at positions 3 and 5 with specific functional groups. At position 3, there is a 2-chloropropanoyl group, which introduces both a chlorine atom and a ketone functionality into the molecule. This substitution pattern not only adds complexity to the structure but also enhances the compound's reactivity and selectivity in various chemical reactions.

At position 5 of the phenyl ring, there is a methyl group, which contributes to the overall stability of the molecule by providing steric hindrance and electronic effects. The combination of these substituents creates a unique electronic environment around the phenyl ring, making it an attractive target for further modification or functionalization.

The acetate moiety attached to the phenyl ring adds another layer of complexity to this compound. Acetate groups are commonly used in organic synthesis as protecting groups or as part of esterification reactions. In this case, the acetate serves as an ester group, which can undergo hydrolysis under certain conditions to yield carboxylic acids or their salts. This property makes Ethyl 3-(2-chloropropanoyl)-5-methylphenylacetate a versatile building block in organic synthesis.

Recent studies have highlighted the potential of this compound in medicinal chemistry. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly those with anti-inflammatory or anticancer properties. The presence of chlorine in the 2-chloropropanoyl group introduces electrophilic character into the molecule, which can be exploited in various nucleophilic substitution reactions.

In addition to its synthetic applications, Ethyl 3-(2-chloropropanoyl)-5-methylphenylacetate has been studied for its pharmacokinetic properties. Understanding how this compound behaves within biological systems is crucial for its potential use as a drug candidate. Studies have shown that the methyl group at position 5 plays a significant role in modulating the compound's lipophilicity, which in turn affects its absorption and distribution within the body.

The synthesis of this compound typically involves multi-step processes that require precise control over reaction conditions. One common approach involves Friedel-Crafts acylation followed by esterification and subsequent chlorination steps. The use of catalytic agents such as AlCl3 or other Lewis acids is often necessary to facilitate these transformations.

From an analytical standpoint, Ethyl 3-(2-chloropropanoyl)-5-methylphenylacetate can be characterized using various spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and IR (Infrared Spectroscopy). These methods provide valuable insights into the molecular structure and bonding environment of the compound.

In conclusion, Ethyl 3-(2-chloropropanoyl)-5-methylphenylacetate is a multifaceted compound with promising applications in organic synthesis and pharmacology. Its unique structure and functional groups make it an invaluable tool for researchers working on drug discovery and development projects. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in modern chemistry.